Cas no 218963-15-6 (Boroxin,tris(3,5-difluorophenyl)- (9CI))

• Product Name: Boroxin,tris(3,5-difluorophenyl)- (9CI)
• CAS No: 218963-15-6
• MF: C₁₈H₉B₃F₆O₃
• MW: 419.685685873032
• CID: 243567
• PubChem ID: 20654590
• Update Time: 2025-04-19

Boroxin,tris(3,5-difluorophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boroxin,tris(3,5-difluorophenyl)- (9CI)
• 2,4,6-tris(3,5-difluorophenyl)-1,3,5,2,4,6-trioxatriborinane
• 2,4,6-Tris(3,5-Difluorophenyl)boroxin
• AG-E-59847
• CTK4E7917
• KB-164555
• starbld0019336
• SCHEMBL7860747
• AKOS030568914
• DTXSID70609281
• 218963-15-6

• Inchi： 1S/C18H9B3F6O3/c22-13-1-10(2-14(23)7-13)19-28-20(11-3-15(24)8-16(25)4-11)30-21(29-19)12-5-17(26)9-18(27)6-12/h1-9H
• InChI Key： PJMAHLXNKISHQY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(B2OB(C3C=C(C=C(C=3)F)F)OB(C3C=C(C=C(C=3)F)F)O2)C=1)F

Computed Properties

• Exact Mass: 417.08900
• Monoisotopic Mass: 420.0735036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 9.23000
• LogP: 5.88300